Cas no 30086-17-0 (4-Fluoro-1H-imidazole)

4-Fluoro-1H-imidazole is a fluorinated heterocyclic compound featuring a five-membered imidazole ring substituted with a fluorine atom at the 4-position. This structural modification enhances its reactivity and utility in pharmaceutical and agrochemical synthesis, where fluorine incorporation often improves metabolic stability and bioavailability. The compound serves as a versatile building block for the development of biologically active molecules, particularly in medicinal chemistry for the design of enzyme inhibitors or receptor modulators. Its electron-withdrawing fluorine substituent also facilitates selective functionalization of the imidazole core, enabling precise derivatization. The product is typically handled under inert conditions due to its sensitivity to moisture and air.

4-Fluoro-1H-imidazole structure

Product Name:4-Fluoro-1H-imidazole

CAS No:30086-17-0

MF:C₃H₃FN₂

MW:86.0677235126495

MDL:MFCD09835574

CID:88857

PubChem ID:99297

Update Time:2025-06-10

4-Fluoro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1H-imidazole
- 4-Fluoro-1H-imidazole
- 4(5)-Fluoroimidazole
- 4-Fluoroimidazole
- NSC 208718
- 5-Fluoroimidazole
- 1H-Imidazole, 5-fluoro-
- C7XE46DI87
- HWUPTWDARIVICI-UHFFFAOYSA-N
- 1H-Imidazole, 4-fluoro-
- Imidazol, 4-fluoro-
- PubChem13602
- Imidazole, 4-fluoro-
- 4-Fluoro-1H-imidazole #
- STL555774
- NSC208718
- ZB0708
- FCH964174
- ZB0310
- BBL101977
- SB13888
- NF10255
- AKOS006377412
- BB 0261688
- FT-0658909
- UNII-C7XE46DI87
- NSC-208718
- CS-0035781
- MFCD09835574
- AKOS005259240
- F1157
- 30086-17-0
- DTXSID40184171
- AS-57563
- J-017777
- EN300-120752
- SY058295
- 5-Fluoro-1H-imidazole; 4-Fluoro-1H-imidazole; 4-Fluoroimidazole; NSC 208718; 4-FI;
- 4-Fluoro-1(3)H-imidazole
- MDL： MFCD09835574
- Inchi： 1S/C3H3FN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6)
- InChI Key： HWUPTWDARIVICI-UHFFFAOYSA-N
- SMILES： FC1=CN=CN1

Computed Properties

Exact Mass: 86.02800
Monoisotopic Mass: 86.028026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.5
Topological Polar Surface Area: 28.7

Experimental Properties

Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 105.0 to 109.0 deg-C
Boiling Point: 261.0±13.0 ºC (760 Torr),
Flash Point: 111.7±19.8 ºC,
Refractive Index: 1.487
Solubility: Slightly soluble (22 g/l) (25 º C),
PSA: 28.68000
LogP: 0.54880

4-Fluoro-1H-imidazole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：0-10°C

4-Fluoro-1H-imidazole Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC520808-1g	4-Fluoro-1H-imidazole	30086-17-0	95%	1g	£620.00	2025-02-21
Fluorochem	224467-100mg	5-Fluoro-1H-imidazole	30086-17-0	95%	100mg	￡137.00	2022-02-28
Chemenu	CM187159-100mg	4-Fluoro-1H-imidazole	30086-17-0	95+%	100mg	$570	2021-08-05
Chemenu	CM187159-250mg	4-Fluoro-1H-imidazole	30086-17-0	95+%	250mg	$891	2021-08-05
Chemenu	CM187159-1g	4-Fluoro-1H-imidazole	30086-17-0	95+%	1g	$1905	2021-08-05
TRC	F591950-5mg	4-Fluoro-1H-imidazole	30086-17-0		5mg	$ 87.00	2023-09-07
TRC	F591950-10mg	4-Fluoro-1H-imidazole	30086-17-0		10mg	$ 150.00	2023-09-07
TRC	F591950-25mg	4-Fluoro-1H-imidazole	30086-17-0		25mg	$ 270.00	2023-09-07
TRC	F591950-50mg	4-Fluoro-1H-imidazole	30086-17-0		50mg	$603.00	2023-05-18
TRC	F591950-100mg	4-Fluoro-1H-imidazole	30086-17-0		100mg	$1068.00	2023-05-18

4-Fluoro-1H-imidazole Production Method

4-Fluoro-1H-imidazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:30086-17-0)5-Fluoro-1H-imidazole

Order Number:LE17855

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:17

Price ($):discuss personally

Email:18501500038@163.com

4-Fluoro-1H-imidazole Related Literature

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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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4. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

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